Cas no 114903-82-1 (Benzonitrile,2-amino-4,5-dihydroxy-)

• Product Name: Benzonitrile,2-amino-4,5-dihydroxy-
• CAS No: 114903-82-1
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 130528
• PubChem ID: 21277190
• Update Time: 2025-04-19

Benzonitrile,2-amino-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-4,5-dihydroxy-
• Benzonitrile, 2-amino-4,5-dihydroxy- (9CI)
• SCHEMBL9672741
• PKQHDDCTJKRLRH-UHFFFAOYSA-N
• 114903-82-1
• 2-Amino-4,5-dihydroxybenzonitrile

• Inchi： 1S/C7H6N2O2/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,10-11H,9H2
• InChI Key： PKQHDDCTJKRLRH-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C#N)=C(C=1)N)O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 443.6±45.0 °C(Predicted)
• PSA: 90.27